Cas no 53623-62-4 (4-ethoxypyridine-3-carboxylic acid)

• Product Name: 4-ethoxypyridine-3-carboxylic acid
• CAS No: 53623-62-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1093189
• PubChem ID: 23044242
• Update Time: 2025-04-24

4-ethoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-Pyridinecarboxylic acid
• 4-ETHOXY-NICOTINIC ACID
• 4-ethoxypyridine-3-carboxylic acid
• 4-ethoxynicotinic acid
• 4-Ethoxy-nicotinsaeure
• AK147904
• KB-204764
• SureCN123524
• 53623-62-4
• KS-7720
• DB-167610
• 3-Pyridinecarboxylic acid, 4-ethoxy-
• 4-ethoxynicotinicacid
• SCHEMBL123524
• CS-0366824
• AKOS017413677
• AC-907/34120005

• MDL： MFCD01646218
• Inchi： 1S/C8H9NO3/c1-2-12-7-3-4-9-5-6(7)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： AJROXNAIZAXDDR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.0±22.0 °C at 760 mmHg
• Flash Point: 149.1±22.3 °C
• PSA: 59.42
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-ethoxypyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-ethoxypyridine-3-carboxylic acid

Comprehensive Guide to 4-Ethoxy-3-Pyridinecarboxylic Acid (CAS No. 53623-62-4): Properties, Applications, and Market Insights

4-Ethoxy-3-Pyridinecarboxylic Acid (CAS No. 53623-62-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyridine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, 4-Ethoxy-3-Pyridinecarboxylic Acid has emerged as a key player in the development of novel therapeutic agents.

The chemical structure of 4-Ethoxy-3-Pyridinecarboxylic Acid features an ethoxy group at the 4-position and a carboxylic acid moiety at the 3-position of the pyridine ring. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents and a melting point range suitable for industrial processing. Researchers often explore its reactivity patterns to optimize synthetic routes for derivatives with enhanced biological activity. The compound's molecular weight and logP value make it particularly interesting for medicinal chemistry applications.

In the pharmaceutical industry, 4-Ethoxy-3-Pyridinecarboxylic Acid serves as a crucial building block for drug intermediates. Its applications span across the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds. Recent studies have highlighted its potential in designing kinase inhibitors, which are pivotal in cancer therapy. The compound's versatility also extends to agrochemical research, where it contributes to the synthesis of advanced crop protection chemicals.

The global market for 4-Ethoxy-3-Pyridinecarboxylic Acid has witnessed steady growth, driven by the expanding pharmaceutical sector and increasing R&D investments. Key manufacturers are focusing on green chemistry approaches to produce this compound sustainably, aligning with the industry's shift toward environmentally friendly synthesis. Market analysts project a compound annual growth rate (CAGR) of 5-7% over the next five years, with North America and Europe leading in consumption.

Quality control of 4-Ethoxy-3-Pyridinecarboxylic Acid involves rigorous analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Storage recommendations typically include protection from moisture and light, with optimal conditions at room temperature in tightly sealed containers. Proper handling procedures are essential to maintain the compound's stability and performance in downstream applications.

Recent advancements in catalytic synthesis have improved the production efficiency of 4-Ethoxy-3-Pyridinecarboxylic Acid, reducing both costs and environmental impact. Researchers are exploring novel microwave-assisted reactions and flow chemistry techniques to enhance yield and selectivity. These innovations address the growing demand for cost-effective chemical synthesis in both academic and industrial settings.

The safety profile of 4-Ethoxy-3-Pyridinecarboxylic Acid has been extensively studied, with standard laboratory precautions deemed sufficient for handling. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling practices and emergency procedures.

From a regulatory perspective, 4-Ethoxy-3-Pyridinecarboxylic Acid complies with major chemical inventory lists including TSCA and EINECS. Manufacturers and suppliers must ensure proper documentation and regulatory compliance for international trade. The compound's status as a non-controlled substance facilitates its global distribution for research and industrial applications.

Future research directions for 4-Ethoxy-3-Pyridinecarboxylic Acid include exploring its potential in material science applications and developing more efficient derivatization methods. The compound's unique structure offers opportunities for creating novel functional materials with applications in electronics and coatings. Continued investigation into its biological activities may uncover new therapeutic applications, particularly in addressing drug-resistant pathogens.

For researchers seeking high-purity 4-Ethoxy-3-Pyridinecarboxylic Acid, several reputable suppliers offer the compound in various quantities. Quality specifications typically include ≥98% purity by HPLC, with certificates of analysis available upon request. Bulk procurement options are available for industrial-scale applications, with custom synthesis services offered by specialized fine chemical manufacturers.